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Compound of Interest

Compound Name: katsumadain A

Cat. No.: B1240714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and

structural elucidation of katsumadain A, a diarylheptanoid isolated from the seeds of Alpinia

katsumadai Hayata. This document is intended for researchers, scientists, and professionals in

the field of drug development who are interested in the chemical and physical properties of this

natural product.

Introduction
Katsumadain A is a novel diarylheptanoid first isolated from the seeds of Alpinia katsumadai, a

plant used in traditional medicine.[1] It has demonstrated notable anti-emetic properties.[1] The

structural determination of katsumadain A was accomplished through extensive spectroscopic

analysis, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). This

guide presents the detailed spectroscopic data and the experimental protocols utilized in its

isolation and characterization.

Spectroscopic Data
The following tables summarize the key quantitative spectroscopic data for katsumadain A, as

reported in the foundational study by Yang et al. (1999).

¹H NMR Spectroscopic Data
Table 1: ¹H NMR (500 MHz, CDCl₃) data for katsumadain A.
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Position δ (ppm) Multiplicity J (Hz)

2' 6.09 d 2.0

3' 7.21 d 2.0

4' 6.09 d 2.0

5' 7.38 d 16.0

6' 6.11 d 16.0

7' 7.26-7.40 m

1 2.85 m

2 1.70 m

3 4.05 m

4 1.55 m

5 2.75 t 7.5

6 6.35 dt 16.0, 7.5

7 6.10 d 16.0

1''-6'' 7.26-7.40 m

¹³C NMR Spectroscopic Data
Table 2: ¹³C NMR (125 MHz, CDCl₃) data for katsumadain A.
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Position δ (ppm)

1' 163.8

2' 100.5

3' 143.5

4' 108.2

5' 157.1

6' 117.8

7' 130.5

1 45.6

2 25.1

3 68.0

4 36.5

5 31.2

6 129.8

7 131.5

1'' 141.8

2''/6'' 126.2

3''/5'' 128.6

4'' 127.5

Mass Spectrometry Data
Table 3: High-Resolution Mass Spectrometry (HR-MS) data for katsumadain A.

Ion Calculated m/z Found m/z

[M]⁺ 388.1988 388.1985
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Experimental Protocols
The following protocols are based on the methods described by Yang et al. (1999) for the

isolation and spectroscopic analysis of katsumadain A.

Isolation of Katsumadain A
Extraction: The dried and powdered seeds of Alpinia katsumadai (10 kg) were extracted with

methanol (MeOH) at room temperature. The solvent was then evaporated under reduced

pressure to yield a crude extract.

Solvent Partitioning: The MeOH extract was suspended in water and partitioned successively

with n-hexane, chloroform (CHCl₃), and ethyl acetate (EtOAc).

Column Chromatography (Silica Gel): The CHCl₃-soluble fraction was subjected to silica gel

column chromatography, eluting with a gradient of n-hexane and acetone. Fractions were

collected and monitored by Thin Layer Chromatography (TLC).

Column Chromatography (ODS): Fractions containing katsumadain A were combined and

further purified by open column chromatography on ODS with a stepwise gradient of MeOH

and water.

High-Performance Liquid Chromatography (HPLC): Final purification was achieved by

preparative HPLC on a C18 column using a MeOH-water solvent system to yield pure

katsumadain A.

Spectroscopic Analysis
NMR Spectroscopy: ¹H NMR and ¹³C NMR spectra were recorded on a JEOL A-500

spectrometer at 500 MHz and 125 MHz, respectively. Chemical shifts are reported in parts

per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

Mass Spectrometry: High-resolution mass spectra were obtained on a JEOL JMS-SX 102A

mass spectrometer.

Workflow for Isolation and Characterization
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The following diagram illustrates the workflow for the isolation and characterization of

katsumadain A.

Extraction and Fractionation Purification
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Caption: Workflow for the isolation and structural elucidation of katsumadain A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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